Cas no 143-74-8 (Phenol red)

• Product name: Phenol red
• CAS No: 143-74-8
• MF: C₁₉H₁₄O₅S
• MW: 354.3765
• MDL: MFCD00003552
• CID: 36526
• PubChem ID: 24898090

Phenol red Chemical and Physical Properties

Names and Identifiers

• Phenol Red
• Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis-, S,S-dioxide
• PHENOL RED FREE ACID CELL CULTURE TESTED
• Phenol Red, indicator
• Phenolsulfonephthalein
• Phenolsulfonphthalein
• PHENOL RED PAPER, PH 6.8-PH 8.4, LENGHT: 5M
• PhenolRed,indicator,pure100GR
• PhenolRed,indicator,pure25GR
• PhenolRed,indicator,pure5GR
• 3,3-Bis(p-hydroxyphenyl)-3-H-2,1-benzoxathiol-1,1-dioxide
• 4-[3-(4-hydroxyphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]phenol
• ACS
• Phenol Red, ACS reagent
• PSP
• 3,3-Bis(p-hydroxyphenyl)-3H-2,1-benzoxathiole 1,1-dioxide
• PRGR
• NR3C3
• Phenol re
• Phenolrde
• fenolipuna
• sulphental
• sulphonthal
• Sulfonphthal
• PR
• Phenolsulphonphthalein
• PSP (indicator)
• Phenolred
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis-
• Phenosulfophthalein
• NSC10459
• 3,3-Bis(4-hydroxyphenyl)-3H-benzo[c][1,2]oxathiole 1,1-dioxide
• I6G9Y0J1OJ
• 4,4'-(3H-2,1-Benzoxathiol-3-ylidene)diphenol S,S-dioxide
• 4,4'-(1,1-
• Phenol red solution
• Phenol red

• MDL： MFCD00003552
• Inchi： 1S/C19H14O5S/c20-15-9-5-13(6-10-15)19(14-7-11-16(21)12-8-14)17-3-1-2-4-18(17)25(22,23)24-19/h1-12,20-21H
• InChI Key： BELBBZDIHDAJOR-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2C(C2C([H])=C([H])C(=C([H])C=2[H])O[H])(C2C([H])=C([H])C(=C([H])C=2[H])O[H])O1)(=O)=O
• BRN： 0326470

Computed Properties

• Exact Mass: 354.05600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 92.2

Experimental Properties

• Color/Form: Red crystals
• Density: 1.445 Mg m-3
• Melting Point: 300 ºC
• Boiling Point: >300°C
• Flash Point: >300°C
• Refractive Index: 1.5300 (estimate)
• Solubility: 1 M NaOH: soluble1mg/mL
• Water Partition Coefficient: 0.77 g/L
• PSA: 92.21000
• LogP: 4.18940
• λmax: 557nm, 558nm, 360nm, 423nm, 433nm
• Merck: 7247
• Solubility: It is slightly soluble in water, easily soluble in ethanol and alkali solution, 1g of this product is soluble in 1300ml of water, about 350ml of alcohol, 500ml of acetone, almost insoluble in ether and chloroform, soluble in hydroxide alkali or carbonate alkali solution, it is dark red, and stable in air.
• pka: 7.9(at 25℃)
• Color/Form: 0.5%
• PH: 6.6(YELLOW)-8.0(RED)

Phenol red Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• RTECS：SJ7490000
• Hazardous Material Identification：
• Packing Group：I; II; III
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38
• Packing Group：I; II; III
• TSCA：Yes
• Safety Term：S26;S37/39

Phenol red Customs Data

• HS CODE：29349990
• Customs Data：

  China Customs Code:

  2934991000

  Overview:

  2934991000. Sulfolactone and sulfolactam. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934991000. sultones and sultams. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

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